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Abstract: This document provides detailed application notes and experimental protocols for the
fabrication and characterization of non-fullerene organic solar cells (NF-OSCs) utilizing the
donor polymer PBDTTT-EFT (also known as PTB7-Th or PCE10).[1][2][3] PBDTTT-EFT is a
low-bandgap polymer renowned for its application in high-efficiency photovoltaic devices.[4][5]
[6] These notes cover device architecture, performance benchmarks with non-fullerene
acceptors like IEICO-4F, and step-by-step protocols for device fabrication and characterization,
intended for researchers in materials science and organic electronics.

Introduction to PBDTTT-EFT

Poly[[2,6'-4,8-di(5-ethylhexylthienyl)benzo[1,2-b;3,3-b]dithiophene][3-fluoro-2[(2-
ethylhexyl)carbonyl]thieno[3,4-b]thiophenediyl]] (PBDTTT-EFT) is a benchmark p-type
conjugated polymer donor that has demonstrated high power conversion efficiencies (PCES) in
bulk-heterojunction (BHJ) solar cells.[4][7] Initially successful with fullerene acceptors, its
favorable energy levels and absorption profile also make it an excellent candidate for pairing
with non-fullerene acceptors (NFAS).[6][8] NFAs offer significant advantages over fullerenes,
including tunable bandgaps and energy levels, which can lead to higher open-circuit voltages
(Voc) and improved device stability.[8] This document focuses on PBDTTT-EFT based solar
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cells paired with the NFA IEICO-4F, a combination known to achieve PCEs exceeding 10%.[3]
[91[10]

Chemical Structure of PBDTTT-EFT:

l».Chemical structure of PBDTTT-EFT

Figure 1: Molecular structure of the PBDTTT-EFT polymer, indicating the benzodithiophene
(BDT) and thienothiophene (TT) units.[11]

Device Architecture and Performance

PBDTTT-EFT based NF-OSCs are typically fabricated in an inverted device architecture, which
offers enhanced stability.[3][4] This structure consists of a transparent conducting oxide (TCO)
like Indium Tin Oxide (ITO) as the cathode, followed by an electron transport layer (ETL), the
PBDTTT-EFT:NFA active layer, a hole transport layer (HTL), and a metal anode.
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Inverted Device Architecture

Ad (Anode, ~100 nm)

MoOs (HTL, ~10 nm)

PBDTTT-EFT:IEICO-4F (Active Layer, ~100 nm)

PEIE Interlayer (~5 nm)

ZnO or In20s3 (ETL, ~30 nm) Incident Light (AM 1.5G)

ITO/Glass (Cathode)
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Caption: Schematic of a typical inverted organic solar cell structure.
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Performance Data

The following table summarizes reported performance data for PBDTTT-EFT based non-

fullerene organic solar cells. The use of processing additives like 1,8-diiodooctane (DIO) is

often crucial for optimizing the active layer morphology and achieving high efficiency.[4][12]

Donor:Ac Device

) Jsc Referenc
ceptor Architect  Voc (V) FF (%) PCE (%)

(mAlcm?)

Blend ure
PBDTTT-
EFTIEICO- Inverted - 22.8 10.0 [9]
4F
PBDTTT-
EFTIIEICO- Inverted 0.70 25.5 73.4 10.0 [10]
4F
PBDTTT-
EFTIEICO- Inverted - - 115 [3]
4F

Experimental Protocols

This section provides detailed protocols for the fabrication and characterization of PBDTTT-

EFT:IEICO-4F solar cells.

Materials and Reagents
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Material Supplier Purity/Grade Notes
PBDTTT-EFT (PTB7- Ossila, Solaris Chem,
>99% Mn > 100 kDa
Th) etc.
Non-fullerene
IEICO-4F Various >99%
acceptor
) ] Solvent for active
Chlorobenzene (CB) Sigma-Aldrich Anhydrous, >99.8% |
ayer
1,8-Diiodooctane ) ) ) -
Sigma-Aldrich 98% Processing additive
(DIO)
Zinc Oxide (ZnO) _ _ _ o
) Sigma-Aldrich Dispersion in alcohol For ETL
Nanoparticles
Polyethylenimine, ) ) -
Sigma-Aldrich Mn ~40,000 ETL modifier
ethoxylated (PEIE)
Molybdenum(V1) ) ]
) Sigma-Aldrich 99.97% For HTL
Oxide (MoOs3)
Silver (Ag) Kurt J. Lesker 99.99% For top electrode

ITO-coated glass
substrates

Various

Sheet resistance <15
Q/sq

Substrate

Device Fabrication Workflow

The overall process involves substrate preparation, sequential deposition of the device layers,

and final electrode evaporation.
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Device Fabrication Workflow

1. ITO Substrate Cleaning
(Detergent, DI Water, Acetone, IPA)

2. UV-Ozone Treatment
(15 minutes)

3. ETL Deposition
(Spin coat ZnO, anneal)

4. PEIE Interlayer
(Spin coat PEIE)

5. Transfer to Glovebox
(Inert N2 Atmosphere)

6. Active Layer Deposition
(Spin coat PBDTTT-EFT:IEICO-4F)

7. HTL Deposition
(Thermal evaporation of MoOs3)

v

8. Anode Deposition
(Thermal evaporation of Ag)

9. Encapsulation & Testing

Click to download full resolution via product page

Caption: Step-by-step workflow for fabricating inverted solar cells.
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Detailed Protocols

Protocol 1: Substrate Cleaning

Sequentially sonicate patterned ITO glass substrates in baths of detergent (e.g., Hellmanex),
deionized water, acetone, and isopropanol for 15 minutes each.

Dry the substrates using a nitrogen (Nz2) gun.

Treat the substrates with UV-Ozone for 15 minutes immediately before depositing the ETL to
improve surface wettability and work function.

Protocol 2: Solution Preparation (Active Layer)

Prepare a stock solution of PBDTTT-EFT in anhydrous chlorobenzene (CB) at a
concentration of 10 mg/mL.

Prepare a stock solution of IEICO-4F in anhydrous chlorobenzene (CB) at a concentration of
12 mg/mL.

In a clean vial, mix the PBDTTT-EFT and IEICO-4F solutions to achieve a desired
donor:acceptor weight ratio (e.g., 1:1.2).

Heat the blended solution at 70°C and stir for at least 2 hours in an inert (N2) atmosphere.[1]

Before use, cool the solution to room temperature. Add 1,8-diiodooctane (DIO) as a
processing additive to a final concentration of 0.5-3% by volume. Filter the solution through a
0.45 um PTFE filter.

Protocol 3: Device Fabrication (Layer Deposition) All spin coating steps should be performed in
an inert N2 atmosphere glovebox.

o ETL Deposition: Spin coat the ZnO nanopatrticle solution onto the cleaned ITO substrate at
4000 rpm for 40 seconds.[13] Anneal the film at 200°C for 10 minutes in air.[3]

o PEIE Interlayer: After cooling, spin coat a dilute solution of PEIE (e.g., 0.4 wt% in 2-
methoxyethanol) on top of the ZnO layer. Anneal at 100°C for 10 minutes. This step helps
tune the work function for better charge extraction.[3]
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o Active Layer Deposition: Transfer substrates into the glovebox. Spin coat the prepared
PBDTTT-EFT:IEICO-4F solution at 1000-3000 rpm for 60 seconds. The spin speed should
be optimized to achieve a film thickness of approximately 100 nm.[1][14]

o HTL and Anode Deposition: Transfer the substrates to a thermal evaporator chamber.
Deposit MoOs (~10 nm) at a rate of 0.1 A/s, followed by Ag (~100 nm) at a rate of 1-2 A/s.
The deposition pressure should be below 5 x 10~° Torr.[13] The active area is defined by the
overlap between the ITO cathode and the Ag anode, typically using a shadow mask during
evaporation.

Device Characterization
Current Density-Voltage (J-V) Measurement

e Use a solar simulator with a calibrated AM 1.5G spectrum at 100 mW/cm? intensity.

e Use a source meter (e.g., Keithley 2400) to apply a voltage sweep (e.g., from -0.2 V to 1.0 V)
and measure the current.

e From the J-V curve, extract the key photovoltaic parameters: open-circuit voltage (Voc),
short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE).

External Quantum Efficiency (EQE) Measurement

o Use a dedicated EQE system consisting of a light source (e.g., Xenon lamp), a
monochromator, and a calibrated reference photodiode (e.qg., silicon).

o Measure the device's spectral response across a wavelength range relevant to the active
layer's absorption (e.g., 300 nm to 1100 nm).

o The EQE represents the ratio of collected charge carriers to incident photons at each
wavelength.[15]

« Integrate the EQE spectrum with the AM 1.5G solar spectrum to calculate the theoretical Jsc
value. This calculated value should be in close agreement (within 5%) with the Jsc measured
from the J-V curve for a reliable measurement.[15][16]
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Charge Generation & Collection
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Electron (e”) in Acceptor
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Caption: The fundamental steps of photocurrent generation in an OPV.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15881629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

